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Compound of Interest

Compound Name: Nampt-IN-5

Cat. No.: B2955876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nampt-IN-5 is a potent and orally active inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway.[1][2] By inhibiting NAMPT,

Nampt-IN-5 effectively depletes intracellular NAD+ levels, a critical coenzyme for numerous

cellular processes, thereby inducing apoptosis in cancer cells.[3][4] This document provides

detailed protocols for the preparation of Nampt-IN-5 solutions in DMSO for in vitro research

applications, along with relevant data on its solubility and chemical properties.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Nampt-IN-5 is presented in the table

below.
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Property Value Reference

Molecular Weight 427.5 g/mol [1]

Formula C25H25N5O2 [1]

CAS Number 2380013-17-0 [1]

Appearance Solid powder

Purity ≥98% [2]

Solubility Data
Nampt-IN-5 exhibits good solubility in dimethyl sulfoxide (DMSO). The following table

summarizes the solubility information.

Solvent
Concentration
(Mass)

Concentration
(Molar)

Notes Reference

DMSO 48 mg/mL 112.28 mM

Sonication is

recommended to

aid dissolution.

[1]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Nampt-IN-5 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

Nampt-IN-5 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

Water bath sonicator

Procedure:

Equilibrate: Allow the vial of Nampt-IN-5 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Nampt-IN-5 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.275 mg of Nampt-IN-5.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the Nampt-IN-5 powder. To continue the example, add 1 mL of DMSO.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to initiate dissolution.

If the compound is not fully dissolved, sonicate the tube in a water bath sonicator for 10-15

minutes.[1] Check for complete dissolution visually. If necessary, brief warming to 37°C

can also aid dissolution.

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[1][2]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture. It is crucial to maintain a low final DMSO concentration in

the cell culture medium to avoid solvent-induced toxicity. A final DMSO concentration of ≤0.1%

is generally recommended.

Materials:

10 mM Nampt-IN-5 DMSO stock solution
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Sterile cell culture medium appropriate for your cell line

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM Nampt-IN-5 DMSO stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations. For example, to prepare a 10 µM working solution

from a 10 mM stock, you can perform a 1:1000 dilution.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the inhibitor. This is essential to distinguish the effects of

the compound from those of the solvent.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.[1]

Visualizations
Experimental Workflow for DMSO Stock Preparation
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Workflow for Nampt-IN-5 DMSO Stock Preparation
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Caption: Workflow for preparing Nampt-IN-5 DMSO stock solution.
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Inhibition of the NAD+ Salvage Pathway by Nampt-IN-5
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Caption: Nampt-IN-5 inhibits the NAMPT-mediated conversion of NAM to NMN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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